Cas no 79984-74-0 (3-(2E)-3-4-(diethylamino)phenylprop-2-enoyl-2H-chromen-2-one)

• Product name: 3-(2E)-3-4-(diethylamino)phenylprop-2-enoyl-2H-chromen-2-one
• CAS No: 79984-74-0
• MF: C₂₂H₂₁NO₃
• MW: 347.407046079636
• CID: 1799274
• PubChem ID: 7066932

3-(2E)-3-4-(diethylamino)phenylprop-2-enoyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,3-[3-[4-(diethylamino)phenyl]-1-oxo-2-propenyl]-
• F6548-3334
• 3-[(E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]chromen-2-one
• AKOS001574690
• 79984-74-0
• 3-[(2E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]-2H-chromen-2-one
• (E)-3-(3-(4-(diethylamino)phenyl)acryloyl)-2H-chromen-2-one
• 3-(2E)-3-4-(diethylamino)phenylprop-2-enoyl-2H-chromen-2-one

• Inchi： InChI=1S/C22H21NO3/c1-3-23(4-2)18-12-9-16(10-13-18)11-14-20(24)19-15-17-7-5-6-8-21(17)26-22(19)25/h5-15H,3-4H2,1-2H3/b14-11+
• InChI Key： WHBQXAOYJYWNSN-SDNWHVSQSA-N
• SMILES： CCN(CC)C1=CC=C(C=C1)C=CC(=O)C2=CC3=CC=CC=C3OC2=O

Computed Properties

• Exact Mass: 347.15214353g/mol
• Monoisotopic Mass: 347.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives